2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide
Description
The exact mass of the compound 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide is 400.10929292 g/mol and the complexity rating of the compound is 695. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
IUPAC Name |
2-[4-[3-(benzenesulfonyl)propanoylamino]but-2-ynoxy]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c21-20(24)17-10-4-5-11-18(17)27-14-7-6-13-22-19(23)12-15-28(25,26)16-8-2-1-3-9-16/h1-5,8-11H,12-15H2,(H2,21,24)(H,22,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJRXJCLODQEQDY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCC#CCOC2=CC=CC=C2C(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Given the complexity of biological systems, it is likely that this compound could influence multiple pathways, leading to a variety of downstream effects. More research is needed to fully understand the biochemical pathways affected by this compound.
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets. The specific environmental factors that influence the action of this compound are currently unknown.
Biological Activity
The compound 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide , identified by its CAS number 1421484-34-5, is a benzenesulfonamide derivative that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including anti-inflammatory, antimicrobial, and antioxidant properties, based on diverse research findings.
Chemical Structure
The structural formula of the compound can be represented as follows:
1. Anti-inflammatory Activity
Research indicates that compounds within the benzenesulfonamide class exhibit significant anti-inflammatory properties. In a study evaluating various benzenesulfonamides, it was found that certain derivatives effectively inhibited carrageenan-induced rat paw edema, demonstrating a reduction in inflammation by up to 94.69% at specific time intervals . The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and mediators.
2. Antimicrobial Activity
The antimicrobial efficacy of 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide has been assessed against various pathogens. The minimum inhibitory concentration (MIC) values for selected strains were reported as follows:
| Pathogen | MIC (mg/mL) |
|---|---|
| Escherichia coli | 6.72 |
| Staphylococcus aureus | 6.63 |
| Pseudomonas aeruginosa | 6.67 |
| Salmonella typhi | 6.45 |
| Candida albicans | 6.63 |
These findings suggest that the compound exhibits broad-spectrum antimicrobial activity, particularly against Gram-positive and Gram-negative bacteria .
3. Antioxidant Activity
The antioxidant potential of the compound has been evaluated through various assays, demonstrating its ability to scavenge free radicals effectively. In comparative studies, certain derivatives showed comparable activity to Vitamin C, indicating significant antioxidant capabilities .
Case Studies
Several studies have explored the biological activities of related compounds within the benzenesulfonamide class:
- Case Study 1 : A study published in PubMed detailed the synthesis and biological evaluation of new benzenesulfonamide derivatives, highlighting their anti-inflammatory and antimicrobial properties .
- Case Study 2 : Another research effort focused on the structure-activity relationship (SAR) of benzenesulfonamides, revealing that modifications in the sulfonamide moiety significantly influenced biological activity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
